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Introduction

Nalidixic acid is the first of the synthetic quinolone antibiotics.[1][2] It is primarily effective
against gram-negative bacteria and functions by inhibiting DNA gyrase and topoisomerase |V,
essential enzymes for bacterial DNA replication.[1][3][4] This bactericidal action makes it a
crucial agent for treating urinary tract infections caused by susceptible organisms like
Escherichia coli, Proteus, Shigella, and Klebsiella species. The disk diffusion assay, a widely
used method in clinical microbiology, provides a qualitative determination of an organism's
susceptibility to nalidixic acid. This document outlines the standardized procedure for
performing the nalidixic acid disk diffusion assay, adhering to established guidelines from the
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Mechanism of Action
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Nalidixic acid selectively and reversibly blocks bacterial DNA replication. Its primary target in
Gram-negative bacteria is the A subunit of DNA gyrase. By binding to this enzyme, nalidixic
acid stabilizes the enzyme-DNA complex, leading to double-stranded DNA breaks and
ultimately inhibiting DNA synthesis and cell division.
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Caption: Mechanism of action of Nalidixic Acid.
Experimental Protocol
This protocol is based on the Kirby-Bauer disk diffusion susceptibility testing method.
Materials:
» Nalidixic acid (30 pg) antimicrobial susceptibility discs
e Mueller-Hinton Agar (MHA) plates (4 mm depth)
 Sterile saline or 0.85% NacCl solution
e 0.5 McFarland turbidity standard
 Sterile cotton swabs

o Bacterial cultures to be tested
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e Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922)
 Incubator at 35 + 2°C

o Calipers or a ruler for measuring zone diameters

Procedure:

 Inoculum Preparation:

o Aseptically select 3-5 well-isolated colonies of the test organism from a non-selective agar
plate.

o Suspend the colonies in sterile saline.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.

 Inoculation of Mueller-Hinton Agar Plate:

o Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted
suspension.

o Remove excess fluid by pressing the swab against the inside wall of the tube.

o Streak the entire surface of the MHA plate evenly in three directions, rotating the plate
approximately 60° between each streaking to ensure confluent growth.

o Allow the plate to dry for 5-15 minutes with the lid slightly ajar.
o Application of Nalidixic Acid Discs:
o Aseptically apply a 30 pug nalidixic acid disc to the center of the inoculated MHA plate.

o Ensure complete contact between the disc and the agar surface by gently pressing down
with sterile forceps.

o Discs should be placed at least 24 mm apart if multiple discs are used on the same plate.
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 Incubation:
o Invert the plates and incubate at 35 = 2°C in ambient air for 16-18 hours.
o Measurement and Interpretation of Results:

o After incubation, measure the diameter of the zone of complete inhibition (including the
disc diameter) to the nearest millimeter using calipers or a ruler.

o Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) based on the
zone diameter interpretive criteria provided by CLSI or EUCAST (see tables below).
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Disk Diffusion Assay Workflow
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Caption: Experimental workflow for the disk diffusion assay.
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Quality Control

Routine quality control is essential to ensure the accuracy and reproducibility of the assay. This
should be performed with each new batch of media and discs, and on a regular basis as
defined by the laboratory's quality assurance program.

QC Strains and Expected Zone Diameters:

. . CLSI M100 (2023) Zone EUCAST (2023) Zone
Quality Control Strain . .
Diameter (mm) Diameter (mm)
Escherichia coli ATCC® 25922 22 - 28 22 -28
Haemophilus influenzae N
Not specified 26 - 32

ATCC® 49766

Interpretation of Results

The interpretation of the zone of inhibition diameter is based on established breakpoints from
CLSI and EUCAST. Note that breakpoints can be updated, and it is crucial to refer to the latest
versions of these documents.

CLSI M100 Interpretive Criteria for Nalidixic Acid (30 ug) for Enterobacteriaceae

Zone Diameter (mm) Interpretation
>19 Susceptible (S)
14 -18 Intermediate (1)
<13 Resistant (R)

[Data sourced from historical CLSI documents,
as nalidixic acid breakpoints for some
organisms have been removed in recent

editions.]

EUCAST Breakpoint Table for Nalidixic Acid (30 ug) for Enterobacterales
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Zone Diameter (mm)

Interpretation

219

Susceptible (S)

<19

Resistant (R)

[EUCAST does not typically have an

intermediate category for nalidixic acid against

Enterobacterales.]

Note: Nalidixic acid resistance can be used as a surrogate marker for reduced susceptibility to

fluoroquinolones in certain bacteria, such as Neisseria meningitidis.

Troubleshooting

Issue

Possible Cause(s)

Corrective Action(s)

No zone of inhibition

Resistant strain, inactive discs,

improper incubation.

Verify QC strain performance,
check disc expiration and
storage, confirm incubator

temperature.

Zone size out of QC range

Incorrect inoculum density,
improper agar depth, variation
in incubation conditions, disc

potency issue.

Re-standardize inoculum, use
standardized media plates,
ensure proper incubation, test

a new lot of discs.

Overlapping zones

Discs placed too close

together.

Ensure discs are at least 24

mm apart.

Fuzzy or indistinct zone edges

Swarming bacteria (e.qg.,

Proteus spp.), mixed culture.

Re-isolate the organism to
ensure purity, read the edge of

complete inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b1676918/docs?utm_src=pdf-body#standard-operating-procedure-for-nalidixic-acid-disk-diffusion-assay
https://www.benchchem.com/product/b1676918?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. Nalidixic acid - Wikipedia [en.wikipedia.org]

2. Antibiotic Quinolone history,classification,mechanism of action and adverse effect | PPT
[slideshare.net]

3. What is the mechanism of Nalidixic Acid? [synapse.patsnap.com]

4. youtube.com [youtube.com]

To cite this document: BenchChem. [Standard Operating Procedure for Nalidixic Acid Disk
Diffusion Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676918/docs#standard-operating-procedure-for-
nalidixic-acid-disk-diffusion-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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